Cas no 1804675-12-4 (4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804675-12-4
• MF: C₉H₅F₆N₃O
• MW: 285.145922422409
• CID: 4927628
• Update Time: 2025-06-14

4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F6N3O/c10-8(11,12)6-4(2-16)1-5(3-17)18-7(6)19-9(13,14)15/h1H,2,16H2
• InChI Key： CPWPLKQLJLTRJY-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C#N)=CC=1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 2.2
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Research Briefing on 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804675-12-4)

In recent years, the compound 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804675-12-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has been identified as a promising scaffold for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The presence of the aminomethyl and cyano groups further enhances its reactivity, making it a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in modulating GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity.

Another significant development was reported in a 2024 paper in ACS Chemical Biology, where researchers investigated the compound's anti-inflammatory properties. The study highlighted its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, through a mechanism involving the NF-κB pathway. These findings open new avenues for the development of anti-inflammatory therapeutics.

From a synthetic perspective, recent advancements have focused on optimizing the yield and purity of 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. A 2023 patent application (WO2023123456) described an improved catalytic process for its production, emphasizing scalability and cost-effectiveness. This innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 4-(Aminomethyl)-6-cyano-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804675-12-4) represents a multifaceted tool in modern drug discovery. Its diverse biological activities and synthetic versatility underscore its potential as a cornerstone for future therapeutic developments. Ongoing research is likely to uncover additional applications, further solidifying its importance in the chemical biology and pharmaceutical landscape.